Cas no 2228766-05-8 (1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228766-05-8
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 6259392
• PubChem ID: 165968400
• Update Time: 2025-10-29

1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2228766-05-8
• EN300-1810575

• Inchi： 1S/C12H10FNO2/c1-16-10-4-2-3-9(13)11(10)12(7-14)5-8(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： ZZYDSYWYBUCRFU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(C#N)CC(C1)=O)OC

Computed Properties

• Exact Mass: 219.06955672g/mol
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228766-05-8)

The compound 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number CAS No. 2228766-05-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and methoxy substituents on the aromatic ring, combined with the cyclobutane core and nitrile group, contributes to its distinctive chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic benefits. Among these, cyclobutane derivatives have emerged as promising scaffolds due to their ability to modulate biological targets effectively. The specific arrangement of functional groups in 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile enhances its interaction with biological systems, making it a valuable candidate for further investigation.

The fluoro substituent is particularly noteworthy in medicinal chemistry, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. Fluorine atoms are known to improve metabolic stability, lipophilicity, and binding affinity. In contrast, the methoxy group introduces additional electronic effects that can fine-tune the molecule's reactivity and interactions with biological receptors. The combination of these two groups in 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile suggests a multifaceted approach to drug design.

The cyclobutane ring in this compound adds another layer of complexity, providing a rigid structure that can enhance binding specificity. This rigidity is particularly useful in designing molecules that target enzymes or receptors with precise three-dimensional shapes. The presence of the carbonyl group and nitrile functionality further diversifies the chemical space, enabling various synthetic modifications and derivatizations.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile are being explored for their potential in treating a range of diseases, including cancer, inflammation, and neurological disorders. The unique structural features of this molecule make it an attractive candidate for further research.

In the context of current research trends, there is a growing interest in developing small-molecule inhibitors that target specific enzymatic pathways involved in disease progression. The structural motifs present in 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile, such as the cyclobutane ring and fluorinated aromatic moiety, align well with this trend. These features allow for precise modulation of enzyme activity, which is crucial for developing effective therapeutics.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of fluorine and methoxy groups requires careful control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination methods, are often employed to achieve these transformations efficiently.

The pharmacological evaluation of 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile has revealed promising results in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications across multiple disease areas. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The compound's potential extends beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular interactions at the atomic level. Computational chemistry methods are being utilized to model how this molecule binds to biological targets, providing insights into its mode of action and helping guide future modifications.

The role of computational tools in modern drug discovery cannot be overstated. Software packages that simulate molecular interactions are essential for predicting the behavior of compounds like 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile. These tools help researchers identify promising candidates for further experimental validation, saving time and resources in the drug development process.

In conclusion, 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile, with its CAS number CAS No. 2228766-05-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing novel treatments for various diseases.